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Compound of Interest

Compound Name: 3-Methyl-2-heptanol

Cat. No.: B1607020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, toxicity, and handling information for 3-
Methyl-2-heptanol (CAS No: 31367-46-1), a secondary alcohol with applications in various

research and development settings. The following sections detail its hazard profile,

toxicological data, and recommended handling procedures to ensure safe laboratory practices.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-Methyl-2-heptanol is presented

below. These properties are essential for understanding its behavior and potential hazards.
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Property Value Source

Molecular Formula C8H18O PubChem[1]

Molecular Weight 130.23 g/mol PubChem[1]

Appearance
Colorless clear liquid

(estimated)
The Good Scents Company[2]

Boiling Point
165.00 to 167.00 °C @ 760.00

mm Hg
The Good Scents Company[2]

Flash Point
148.00 °F (64.20 °C)

(estimated)
The Good Scents Company[2]

Vapor Pressure
0.604000 mmHg @ 25.00 °C

(estimated)
The Good Scents Company[2]

Water Solubility
1140 mg/L @ 25 °C

(experimental)
The Good Scents Company[2]

LogP (o/w) 2.565 (estimated) The Good Scents Company[2]

Hazard Identification and GHS Classification
3-Methyl-2-heptanol is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to

its irritant properties.

GHS Classification Summary[1]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation
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Pictograms:

Danger

Signal Word: Danger

Precautionary Statements:

A comprehensive list of precautionary statements can be found in the PubChem database,

including P261, P264, P280, P302+P352, P305+P351+P338, and P310.

Toxicological Profile
Detailed toxicological data for 3-Methyl-2-heptanol is not extensively available in the public

domain. The GHS classification is based on aggregated data from notifications to the ECHA

C&L Inventory.[1] While specific quantitative data such as LD50 and LC50 values for 3-Methyl-
2-heptanol are not readily found in the searched literature, the hazard classifications indicate

significant irritation potential.

It is important to distinguish 3-Methyl-2-heptanol from its isomers, as their toxicological

profiles may differ. For instance, 2-Methyl-2-heptanol has a reported intraperitoneal LD50 of

170 mg/kg in rats, causing ataxia and effects on the liver, kidney, ureter, and bladder.[3][4]

However, this data should not be directly extrapolated to 3-Methyl-2-heptanol without further

investigation.

Experimental Protocols
Detailed experimental protocols for the specific toxicological studies on 3-Methyl-2-heptanol
are not provided in the publicly available safety data sheets or chemical databases. The GHS

classifications are derived from aggregated data submitted by chemical suppliers to regulatory

bodies.[1] These studies would likely have followed standardized OECD or equivalent

guidelines for testing skin and eye irritation and respiratory effects.

For researchers needing to conduct their own safety assessments, the following standard

protocols would be relevant:

OECD Guideline 404: Acute Dermal Irritation/Corrosion
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OECD Guideline 405: Acute Eye Irritation/Corrosion

OECD Guideline 403: Acute Inhalation Toxicity

Handling and Storage
Safe handling and storage are crucial to minimize exposure and associated risks.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[5]

Use explosion-proof electrical, ventilating, and lighting equipment.[5]

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):[6]

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Skin Protection: Wear impervious gloves and protective clothing to prevent skin contact.

Respiratory Protection: If working outside a fume hood or if ventilation is inadequate, use a

NIOSH-approved respirator.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[5]

Avoid breathing vapors or mist.[6]

Keep away from heat, sparks, and open flames.[7][8]

Use non-sparking tools and take precautionary measures against static discharge.[7][8]

Handle in accordance with good industrial hygiene and safety practices.[5]

Storage:
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][7][8]

Keep away from heat, sparks, and flame.[7][8]

Incompatible materials include strong oxidizing agents and strong acids.[7][8]

First Aid Measures
In case of exposure, follow these first aid procedures:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water

for at least 15 minutes. Seek medical attention if irritation persists.[5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison control center or doctor immediately.[5]

Accidental Release Measures
In the event of a spill:

Evacuate personnel to a safe area.

Remove all sources of ignition.[5]

Wear appropriate personal protective equipment.[5]

Ventilate the area.

Contain the spill using inert absorbent material (e.g., sand, earth, vermiculite).

Collect the absorbed material into a suitable container for disposal.[5]

Prevent the spill from entering drains or waterways.
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Logical Workflow for Handling and Safety
The following diagram illustrates the logical workflow for ensuring safety when handling 3-
Methyl-2-heptanol.
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Caption: Workflow for Safe Handling of 3-Methyl-2-heptanol.

Signaling Pathways
Information regarding the specific signaling pathways affected by 3-Methyl-2-heptanol is not

available in the searched scientific literature. Given its classification as an irritant, it is likely to

induce localized inflammatory responses upon contact with skin, eyes, or the respiratory tract.

However, the precise molecular mechanisms and signaling cascades involved have not been

elucidated.

Disclaimer
This document is intended for informational purposes only and is not a substitute for a formal

risk assessment. Users should consult the most up-to-date Safety Data Sheet (SDS) from their

supplier and adhere to all applicable local, state, and federal regulations regarding the handling

and disposal of this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1607020#safety-toxicity-and-handling-information-
for-3-methyl-2-heptanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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